Cas no 1007540-15-9 ((3-ethyl-1H-pyrazol-4-yl)methanamine)

• Product Name: (3-ethyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1007540-15-9
• MF: C₆H₁₁N₃
• MW: 125.17
• CID: 5069559
• Update Time: 2025-07-14

(3-ethyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, 3-ethyl-
• (5-ethyl-1h-pyrazol-4-yl)methanamine
• (3-ethyl-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C6H11N3/c1-2-6-5(3-7)4-8-9-6/h4H,2-3,7H2,1H3,(H,8,9)
• InChI Key： GXNHNHYGFBGSET-UHFFFAOYSA-N
• SMILES： N1C=C(CN)C(CC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3-ethyl-1H-pyrazol-4-yl)methanamine

Introduction to (3-ethyl-1H-pyrazol-4-yl)methanamine and Its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (3-ethyl-1H-pyrazol-4-yl)methanamine, with the CAS number 1007540-15-9, has emerged as a compound of considerable interest due to its unique structural properties and potential applications. This introduction aims to provide a comprehensive overview of this compound, emphasizing its chemical characteristics, biological relevance, and the latest research findings that underscore its significance in the field.

The molecular structure of (3-ethyl-1H-pyrazol-4-yl)methanamine is characterized by a pyrazole core, which is a heterocyclic aromatic compound containing nitrogen atoms at positions 1 and 4. The presence of an ethyl group at the 3-position and a methanamine substituent at the 4-position contributes to its distinct chemical behavior. This configuration not only influences its reactivity but also opens up diverse possibilities for its use in synthetic chemistry and drug development.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. Among these derivatives, (3-ethyl-1H-pyrazol-4-yl)methanamine has garnered attention for its potential as a lead compound in medicinal chemistry. Its ability to interact with various biological targets makes it a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of (3-ethyl-1H-pyrazol-4-yl)methanamine is its versatility in chemical modifications. The pyrazole ring can be further functionalized to introduce additional substituents that enhance its pharmacological properties. For instance, studies have shown that modifications at the 5-position of the pyrazole ring can significantly alter the compound's bioavailability and binding affinity to biological targets. This flexibility makes it an attractive candidate for structure-based drug design.

Recent research has also highlighted the role of (3-ethyl-1H-pyrazol-4-yl)methanamine in the development of targeted therapies. Its structural features allow it to mimic natural bioactive molecules, thereby facilitating interactions with specific enzymes and receptors. This property is particularly valuable in the context of precision medicine, where compounds are designed to interact with disease-specific molecular targets. For example, studies have demonstrated its potential in inhibiting kinases involved in cancer progression, suggesting its utility as an anti-cancer agent.

The synthesis of (3-ethyl-1H-pyrazol-4-yl)methanamine is another area of active investigation. Researchers have developed various synthetic routes that optimize yield and purity while minimizing side reactions. These advancements are crucial for scaling up production and making the compound more accessible for further research and commercial applications. The development of efficient synthetic methodologies also underscores the compound's importance as a building block for more complex molecules.

In addition to its pharmaceutical applications, (3-ethyl-1H-pyrazol-4-yl)methanamine has shown promise in materials science. Its ability to form stable complexes with metal ions makes it useful in catalysis and as a ligand in coordination chemistry. These applications highlight the compound's broader utility beyond traditional biomedical research.

The future prospects of (3-ethyl-1H-pyrazol-4-yl)methanamine are vast, driven by ongoing research and technological advancements. As our understanding of molecular interactions improves, so does the potential for this compound to contribute to new therapies and materials. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in realizing this potential fully.

In conclusion, (3-ethyl-1H-pyrazol-4-yl)methanamine represents a significant advancement in chemical biology. Its unique structure, combined with its broad range of applications, positions it as a key player in modern drug discovery and materials science. As research continues to uncover new possibilities for this compound, its importance is only set to grow.